Cas no 126266-78-2 (1-Propanone,1-(1,3-benzodioxol-5-yl)-3-phenyl-)

1-Propanone,1-(1,3-benzodioxol-5-yl)-3-phenyl- structure
126266-78-2 structure
Product Name:1-Propanone,1-(1,3-benzodioxol-5-yl)-3-phenyl-
CAS No:126266-78-2
MF:C16H14O3
MW:254.280564785004
CID:155808
PubChem ID:3079638
Update Time:2025-04-19

1-Propanone,1-(1,3-benzodioxol-5-yl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(1,3-benzodioxol-5-yl)-3-phenyl-
    • 1-(1,3-benzodioxol-5-yl)-3-phenylpropan-1-one
    • 1-benzo[1,3]dioxol-5-yl-3-phenyl-propan-1-one
    • 1-(1,3-Benzodioxol-5-yl)-3-phenyl-2-propanone
    • 1-(benzo[d][1,3]dioxol-5-yl)-3-phenylpropan-1-one
    • 2-Propanone, 1-(1,3-benzodioxol-5-yl)-3-phenyl-
    • AC1MITU5
    • ACMC-1C941
    • AG-D-55183
    • BRN 4194010
    • CTK4B5086
    • DTXSID80155128
    • 126266-78-2
    • Inchi: 1S/C16H14O3/c17-14(8-6-12-4-2-1-3-5-12)13-7-9-15-16(10-13)19-11-18-15/h1-5,7,9-10H,6,8,11H2
    • InChI Key: KWERTVJSMBTGIA-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)C(CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 254.09432
  • Monoisotopic Mass: 254.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.214
  • Boiling Point: 437°Cat760mmHg
  • Flash Point: 210°C
  • Refractive Index: 1.599
  • PSA: 35.53
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